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Compound of Interest

Compound Name:
2-chloro-N-(6-methoxy-1,3-

benzothiazol-2-yl)acetamide

CAS No.: 3427-30-3

Cat. No.: B1298287

Get Quote

3-(Trifluoromethyl)benzoyl chloride, also known as m-trifluoromethylbenzoyl chloride, is a

pivotal reagent in modern organic synthesis[2]. Its significance lies not just in its reactivity as an

acyl chloride but in the strategic introduction of the trifluoromethyl (-CF₃) group into molecular

scaffolds[3]. The -CF₃ group is a cornerstone of contemporary drug design; its high

electronegativity and lipophilicity can dramatically enhance a molecule's metabolic stability,

membrane permeability, and binding affinity to biological targets[3][4]. Consequently, 3-

(trifluoromethyl)benzoyl chloride serves as a key intermediate in the synthesis of a wide array

of pharmaceuticals, particularly kinase inhibitors for oncology, as well as advanced

agrochemicals[2][3][4][5].

This guide provides a comprehensive overview of its chemical structure, core properties,

applications in drug development, detailed experimental protocols, and essential safety and

handling procedures.
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The molecular structure of 3-(Trifluoromethyl)benzoyl chloride consists of a benzene ring

substituted with a trifluoromethyl group at the meta-position and a benzoyl chloride functional

group.

IUPAC Name: 3-(trifluoromethyl)benzoyl chloride[2][5]

Synonyms: m-Trifluoromethylbenzoyl chloride, α,α,α-Trifluoro-m-toluoyl chloride[2][5][6]

Molecular Formula: C₈H₄ClF₃O[2][7]

Molecular Weight: 208.57 g/mol [8]

Caption: 2D structure of 3-(Trifluoromethyl)benzoyl chloride.

Physicochemical Properties
The properties of 3-(Trifluoromethyl)benzoyl chloride make it a reactive yet manageable

laboratory reagent. It is a colorless to light yellow liquid that is sensitive to moisture.

Property Value Source(s)

Appearance
Colorless to light yellow clear

liquid
[2][3]

Boiling Point 184-186 °C / 750 mmHg [6][9]

Density ~1.383 - 1.4 g/cm³ at 25 °C [2][6][9]

Refractive Index (n20/D) ~1.477 [6][9]

Flash Point 113 °C (235.4 °F) - closed cup [6][10]

Purity ≥98% [3][6]

Solubility
Sparingly soluble in water

(reacts)
[5]

Application in Drug Development: Synthesis of
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A primary application of 3-(trifluoromethyl)benzoyl chloride is in the synthesis of complex

organic molecules for the pharmaceutical industry, particularly in the development of kinase

inhibitors[4][11][12]. Kinases are enzymes that are crucial in cell signaling pathways, and their

dysregulation is a known cause of many cancers[11][12].

The trifluoromethylphenyl moiety introduced by this reagent is a key component of the

pharmacophore in many targeted therapies, as it can enhance binding to the kinase active

site[4][11]. The core reaction is the acylation of an appropriate amine to form a stable N-

substituted benzamide, a structural motif central to many kinase inhibitors[11][13].
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Caption: Role of 3-(Trifluoromethyl)benzoyl chloride in kinase inhibitor synthesis.

Experimental Protocol: Acylation of an Aromatic
Amine
This protocol details a general, self-validating method for the synthesis of an N-aryl-3-

(trifluoromethyl)benzamide, a common intermediate in drug discovery workflows. The causality

behind the choice of reagents is critical: a non-nucleophilic base is used to neutralize the HCl

byproduct without competing with the primary amine nucleophile.

Objective: To synthesize an N-substituted amide via nucleophilic acyl substitution.

Materials:
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3-(Trifluoromethyl)benzoyl chloride (1.0 equiv.)

Aromatic amine (e.g., aniline) (1.0 equiv.)

Triethylamine (Et₃N) or Pyridine (1.1 equiv., as a non-nucleophilic base)

Anhydrous Dichloromethane (DCM)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen), dissolve the aromatic amine (1.0 equiv.) and triethylamine (1.1 equiv.) in

anhydrous DCM.

Cooling: Cool the stirred solution to 0 °C in an ice bath. This is crucial to control the

exothermic reaction and minimize side-product formation.

Reagent Addition: Slowly add a solution of 3-(trifluoromethyl)benzoyl chloride (1.0 equiv.) in

anhydrous DCM to the reaction mixture dropwise over 15-20 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. The

progress should be monitored by Thin-Layer Chromatography (TLC) until the starting amine

is consumed.

Work-up & Quenching: Transfer the reaction mixture to a separatory funnel and quench with

deionized water.

Extraction & Washing:

Wash the organic layer sequentially with 1 M HCl to remove excess triethylamine.
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Wash with saturated NaHCO₃ solution to remove any unreacted acyl chloride and acidic

byproducts.

Wash with brine to remove residual water.

Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization or flash column

chromatography on silica gel to yield the pure N-aryl-3-(trifluoromethyl)benzamide.
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Caption: Workflow for the acylation of an amine with 3-(Trifluoromethyl)benzoyl chloride.
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Safety, Handling, and Stability
As an acyl chloride, 3-(Trifluoromethyl)benzoyl chloride is a corrosive and moisture-sensitive

compound that requires careful handling.

Hazards: Causes severe skin burns and eye damage[8][14]. May cause respiratory

irritation[8]. It reacts with water, including atmospheric moisture, to liberate toxic and

corrosive gases such as hydrogen chloride and hydrogen fluoride[5][8].

Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume

hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield. A lab

coat is mandatory[8][14].

Handling: Use only under an inert atmosphere (nitrogen or argon). Keep containers tightly

closed when not in use. Avoid contact with water, alcohols, strong bases, and oxidizing

agents[8][15].

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. The

compound is moisture-sensitive and should be stored under an inert gas[2][8].

Spill & Disposal: In case of a spill, absorb with a dry, inert material (e.g., sand or vermiculite)

and place in a suitable container for disposal. Do not use water for cleanup. Dispose of

contents/container to an approved waste disposal plant[15].

Conclusion
3-(Trifluoromethyl)benzoyl chloride is a high-value reagent for chemical synthesis, offering a

reliable method for incorporating the trifluoromethylphenyl group into target molecules. Its utility

is most pronounced in the field of drug discovery, where this moiety is known to confer

desirable pharmacokinetic properties. While its reactivity requires rigorous safety precautions,

particularly its moisture sensitivity and corrosivity, the synthetic advantages it provides make it

an indispensable tool for researchers and scientists in the pharmaceutical and agrochemical

industries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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